[5-(Benzothiazol-2-ylthiomethyl)(1,3,4-thiadiazol-2-yl)]cyclohexylamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[5-(Benzothiazol-2-ylthiomethyl)(1,3,4-thiadiazol-2-yl)]cyclohexylamine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a benzothiazole-thiomethyl group and a cyclohexylamine moiety. The 1,3,4-thiadiazole ring is a sulfur- and nitrogen-containing heterocycle known for its diverse biological activities, including antimicrobial, antifungal, and insecticidal properties .
Properties
IUPAC Name |
5-(1,3-benzothiazol-2-ylsulfanylmethyl)-N-cyclohexyl-1,3,4-thiadiazol-2-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4S3/c1-2-6-11(7-3-1)17-15-20-19-14(23-15)10-21-16-18-12-8-4-5-9-13(12)22-16/h4-5,8-9,11H,1-3,6-7,10H2,(H,17,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRMXZIOGBWRDHZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2=NN=C(S2)CSC3=NC4=CC=CC=C4S3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4S3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues from
The compounds in share the 1,3,4-thiadiazole backbone but differ in substituents (Table 1). Key comparisons include:
Functional Analogues from and
- Thiadiazoles with Arylthio Groups : describes 5-arylthio-1,2,3-thiadiazoles (e.g., 6a-j) synthesized via sodium hydride-mediated coupling. These compounds highlight the importance of sulfur-based substituents in modulating reactivity and bioactivity. The target compound’s benzothiazole-thiomethyl group may offer enhanced electron-withdrawing effects compared to simple arylthio groups .
- Biological Activity: notes that 1,3,4-thiadiazoles exhibit insecticidal and fungicidal activities. While the target compound’s benzothiazole group is associated with antitumor and antimicrobial properties in other contexts, direct evidence of its bioactivity is lacking here .
Key Research Findings and Gaps
- Synthetic Methodology : The target compound likely requires multi-step synthesis, starting with functionalization of the thiadiazole ring followed by benzothiazole coupling. ’s high yields for benzylthio analogs (e.g., 5h: 88%) support the feasibility of thiolate-based substitutions .
- Structure-Activity Relationships (SAR) : Substituents on the thiadiazole ring critically influence bioactivity. For example, chlorobenzylthio (5j) may enhance antibacterial activity due to electron-withdrawing effects, while the target compound’s benzothiazole group could similarly improve target binding .
- Unresolved Questions: No crystallographic or NMR data for the target compound is available in the evidence. Comparative studies on its solubility, stability, and bioactivity relative to analogs are needed.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
